Cas no 683274-50-2 (N-Isopropyl 4-bromo-2-nitroaniline)

N-Isopropyl 4-bromo-2-nitroaniline structure
683274-50-2 structure
Product Name:N-Isopropyl 4-bromo-2-nitroaniline
CAS No:683274-50-2
MF:C9H11BrN2O2
MW:259.099841356277
MDL:MFCD03407977
CID:840894
PubChem ID:2759489
Update Time:2025-07-27

N-Isopropyl 4-bromo-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-N-isopropyl-2-nitroaniline
    • 4-bromo-N-isopropyl-2-nitrobenzenamine
    • Benzenamine, 4-bromo-N-(1-methylethyl)-2-nitro-
    • N-(4-Bromo-2-nitrophenyl)-N-isopropylamine
    • N-Isopropyl 4-bromo-2-nitroaniline
    • DTXSID10374805
    • (S)-(+)-PhenylsuccinicAcid
    • Z359296996
    • QKZASAQBZATLAE-UHFFFAOYSA-N
    • EN300-78100
    • FT-0739558
    • FS-4770
    • AKOS008956363
    • 683274-50-2
    • 4-bromo-2-nitro-N-propan-2-ylaniline
    • (4-bromo-2-nitro-phenyl)-isopropyl-amine
    • A867066
    • AMY10531
    • MFCD03407977
    • CS-0312419
    • n-iso-propyl 4-bromo-2-nitroaniline
    • 4-bromo-2-nitro-n-(propan-2-yl)aniline
    • SCHEMBL2707255
    • DB-022552
    • MDL: MFCD03407977
    • Inchi: 1S/C9H11BrN2O2/c1-6(2)11-8-4-3-7(10)5-9(8)12(13)14/h3-6,11H,1-2H3
    • InChI Key: QKZASAQBZATLAE-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)[N+](=O)[O-])NC(C)C

Computed Properties

  • Exact Mass: 258.00039g/mol
  • Monoisotopic Mass: 258.00039g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 57.8Ų

N-Isopropyl 4-bromo-2-nitroaniline Pricemore >>

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abcr
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N-Isopropyl 4-bromo-2-nitroaniline, 95%; .
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